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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790

Technical Support Center: CH6953755

Welcome to the technical support center for the selective YES1 kinase inhibitor, CH6953755.
This resource is designed to assist researchers, scientists, and drug development
professionals in overcoming common challenges related to the solubility and handling of this
compound in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is CH6953755 and what is its primary mechanism of action?

Al: CH6953755 is a potent and selective, orally active inhibitor of YES1 kinase, a member of
the SRC family of non-receptor protein tyrosine kinases.[1][2][3][4] It has an IC50 of 1.8 nM for
YES1 kinase.[3][5] The primary mechanism of action of CH6953755 is the inhibition of YES1
kinase activity, which leads to antitumor effects in cancers with YES1 gene amplification.[1][2]
[6] Specifically, it prevents the autophosphorylation of YES1 at Tyr426, which is crucial for its
enzymatic activity.[2][5] Inhibition of YES1 by CH6953755 has been shown to disrupt the
YES1-YAPL1 signaling pathway, which is involved in cancer cell proliferation.[2][6][7]

Q2: What is the recommended solvent for preparing a stock solution of CH6953755 for in vitro
experiments?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of
CH6953755 for in vitro studies.[3][5] It is advisable to use fresh, anhydrous DMSO as the
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compound is hygroscopic and moisture can impact solubility.[3][5]

Q3: | am observing precipitation when | dilute my CH6953755 DMSO stock solution into my
aqueous cell culture medium. What could be the cause and how can | resolve this?

A3: Precipitation upon dilution of a DMSO stock into aqueous media is a common issue for
hydrophobic compounds like many small molecule inhibitors.[8] This can be due to several
factors:

Low Aqueous Solubility: The inherent hydrophobicity of the compound limits its solubility in
water-based media.[8]

"Salting Out" Effect: Rapidly changing the solvent environment from DMSO to an aqueous
buffer can cause the compound to crash out of solution.[8]

High Final Concentration: Your desired experimental concentration may exceed the solubility
limit of CH6953755 in the final medium.[8]

To resolve this, consider the following troubleshooting steps:

Pre-warm the media: Pre-warming the cell culture media to 37°C before adding the inhibitor
stock can help.[8]

Increase the volume of the final solution: Diluting into a larger volume of media can help
keep the compound in solution.

Perform serial dilutions: Instead of a single large dilution, perform intermediate dilutions in a
mix of DMSO and your aqueous medium.[8]

Gently mix: Ensure thorough but gentle mixing immediately after adding the inhibitor to the
media.[8]

Q4: Can | use heating or sonication to dissolve my CH6953755?

A4: Yes, gentle heating and brief sonication can be used to aid in the dissolution of
CH6953755.[5][9] If you encounter difficulty dissolving the compound in DMSO, you can warm
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the solution in a 37°C water bath or sonicate it briefly.[9] However, it is crucial to avoid
excessive or prolonged heating, which could potentially degrade the compound.[9]

Troubleshooting Guide

This guide addresses specific issues you may encounter when preparing and using
CH6953755 in your experiments.
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Problem

Possible Cause

Troubleshooting Steps

Solid CH6953755 will not
dissolve in DMSO.

Insufficient mixing or solvent

quality.

- Vortex the solution
thoroughly. - Use fresh,
anhydrous DMSO, as the
compound is hygroscopic.[3][5]
- Gently warm the solution in a
37°C water bath or sonicate
briefly.[5][9]

Precipitation observed in the

stock solution during storage.

Improper storage conditions or

solvent evaporation.

- Store stock solutions at -20°C
or -80°C for long-term stability.
[3][5] - Aliquot the stock
solution to avoid repeated
freeze-thaw cycles.[9] - Ensure
vials are tightly sealed to

prevent solvent evaporation.

Inconsistent results or loss of

activity in cell-based assays.

Compound precipitation in
media, degradation, or

adsorption to plastics.

- Visually inspect your culture
plates for any signs of
precipitation.[8] - Prepare fresh
dilutions of the inhibitor for
each experiment. - Consider
using low-binding microplates.
- Verify the stability of the
compound in your specific

assay conditions.

Difficulty achieving the desired
concentration for in vivo

studies.

Inappropriate vehicle

composition.

- Utilize one of the tested
formulations for in vivo use that
have been shown to achieve a
clear solution.[5] See Table 2

for details.

Data Presentation
Table 1: In Vitro Solubility of CH6953755
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Solvent Maximum Solubility Reference
DMSO 100 mg/mL (180.98 mM) [31[5]
Ethanol 4 mg/mL [3]

Water Insoluble [3]

Table 2: In Vivo E lation F ls for CHE953755

Formulation ] .
Protocol Achieved Solubility Reference
Components

10% DMSO, 40%
> 2.08 mg/mL (3.76
1 PEG300, 5% Tween- [5]
| mM)
80, 45% Saline

10% DMSO, 90%
> 2.08 mg/mL (3.76

2 (20% SBE-B-CD in [5]
: mM)
Saline)
3 10% DMSO, 90% >2.08 mg/mL (3.76 &)
Corn QOil mM)

Experimental Protocols
Preparation of a 10 mM Stock Solution of CH6953755 in
DMSO

e Calculate the required mass: The molecular weight of CH6953755 is 552.55 g/mol .[3] To
prepare 1 mL of a 10 mM stock solution, you will need: Mass = 10 mmol/L * 0.001 L * 552.55
g/mol = 5.5255 mg

o Weigh the compound: Carefully weigh out 5.53 mg of solid CH6953755 in a sterile
microcentrifuge tube.

e Add solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.[3][5]
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o Dissolve: Vortex the solution thoroughly until the compound is completely dissolved. If
necessary, gently warm the solution in a 37°C water bath or sonicate briefly.[5][9]

» Store: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 1 year).[3]

Preparation of an In Vivo Formulation (Protocol 1)

This protocol is for preparing a 1 mL working solution.
e Prepare a 20.8 mg/mL DMSO stock: Dissolve 20.8 mg of CH6953755 in 1 mL of DMSO.

e Add PEG300: In a new tube, add 100 pL of the 20.8 mg/mL DMSO stock solution to 400 pL
of PEG300 and mix until the solution is clear.[5]

e Add Tween-80: Add 50 pL of Tween-80 to the mixture and mix thoroughly.[5]

e Add Saline: Add 450 L of saline to bring the final volume to 1 mL and mix until the solution
is clear.[5]

o Use immediately: It is recommended to use the freshly prepared formulation.[3]

Visualizations

Working Solution Preparation (Aqueous Media)

aqueous media s there any precipitation?
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Click to download full resolution via product page

Caption: Troubleshooting workflow for preparing CH6953755 solutions.
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Caption: Simplified signaling pathway of YES1 and the inhibitory action of CH6953755.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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